2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C24H24FN3O3S/c1-15(2)17-5-9-19(10-6-17)26-21(29)14-27-20-11-12-32-22(20)23(30)28(24(27)31)13-16-3-7-18(25)8-4-16/h3-12,15,20,22H,13-14H2,1-2H3,(H,26,29)
• InChI Key: MNGGAVTYIDIETA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C3C=CSC3C(=O)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C24H24FN3O3S
• Molecular Weight: 453.5 g/mol

Description

2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C24H22FN3O3S and its molecular weight is 451.52. The purity is usually 95%.
BenchChem offers high-quality 2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neurological Research

Given the compound’s potential interaction with neural receptors or enzymes, it could be utilized in neurological research. For example, it might influence acetylcholine release at cholinergic synapses, affecting neural transmission and offering insights into neurodegenerative diseases or cognitive function.

Antimicrobial Activity

The structural complexity of the compound suggests it could be explored for antimicrobial properties. Its ability to interact with microbial enzymes or proteins could lead to the development of new antibiotics or antifungal agents, especially in an era where resistance to existing drugs is a growing concern.

Anti-inflammatory and Analgesic Research

Compounds with similar structures have shown anti-inflammatory and analgesic activities. This compound could be synthesized and tested for such properties, potentially leading to new treatments for pain and inflammation without the side effects associated with current medications.